2-Pentyne, 4-chloro-4-methyl-

• CAS No.: 999-79-1
• Molecular Formula: C6H9Cl
• Molecular Weight: 116.59 g/mol
• IUPAC Name: 4-chloro-4-methylpent-2-yne
• InChI: InChI=1S/C6H9Cl/c1-4-5-6(2,3)7/h1-3H3
• InChI Key: NSISWGKYJIDLAQ-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(C)(C)Cl

Description

4-Chloro-4-methyl-2-pentyne is a halogenated alkyne with the molecular formula C₆H₉Cl. Its IUPAC name indicates a five-carbon chain (pentyne) with a triple bond between carbons 2 and 3. The substituents—a chlorine atom and a methyl group—are both located on carbon 4, resulting in the structure CH₃-C≡C-C(Cl)(CH₃)-CH₃. This compound combines the reactivity of an alkyne with the steric and electronic effects of chlorine and methyl groups, making it a unique intermediate in organic synthesis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4-Methyl-2-pentyne

• Structure : Lacks the chlorine atom at C4 (CH₃-C≡C-C(CH₃)-CH₃).
• Physical Properties : Lower molecular weight (82.15 g/mol vs. 132.61 g/mol) and boiling point (~55°C vs. ~120°C) due to reduced polarity.
• Reactivity : The absence of chlorine diminishes electrophilic reactivity, making it less prone to nucleophilic substitution. Steric hindrance from the methyl group remains comparable.

4-Chloro-2-pentyne

• Structure : Chlorine at C4 without a methyl group (CH₃-C≡C-CH₂Cl-CH₃).
• Physical Properties : Lower molecular weight (118.6 g/mol) and slightly higher solubility in polar solvents than 4-chloro-4-methyl-2-pentyne due to reduced steric bulk.
• Reactivity : The lone chlorine enhances electrophilicity but lacks the steric shielding provided by the methyl group in the target compound, leading to faster substitution reactions.

1-Chloro-4,4-dimethyl-2-pentyne (from )

• Structure : Chlorine at C1 and two methyl groups at C4 (Me₃C-C≡C-CH₂Cl).
• Physical Properties : Higher molecular weight (146.06 g/mol) and boiling point (~130°C) due to increased branching and chlorine placement.
• Reactivity : The chlorine at C1 directs reactivity toward terminal alkyne reactions (e.g., oxidative cleavage), while the 4,4-dimethyl group imposes significant steric hindrance .

Key Data and Spectral Comparisons

Compound	Molecular Weight (g/mol)	Boiling Point (°C)	¹³C NMR (C4, ppm)	Notable Reactivity
2-Pentyne	68.12	~40	N/A	Base alkyne reactivity (e.g., hydrogenation).
4-Methyl-2-pentyne	82.15	~55	~25 (C(CH₃)₂)	Steric hindrance slows electrophilic additions.
4-Chloro-4-methyl-2-pentyne	132.61	~120	~85 (C(Cl)(CH₃))	Enhanced electrophilicity; steric shielding at C4.
1-Chloro-4,4-dimethyl-2-pentyne	146.06	~130	~80 (CCl)	Terminal chlorine favors oxidative cleavage .

• Spectral Data :
  • In ¹³C NMR, the C4 carbon in 4-chloro-4-methyl-2-pentyne resonates at ~85 ppm due to deshielding by chlorine and methyl groups. This contrasts with ~25 ppm for 4-methyl-2-pentyne (C(CH₃)₂) and ~80 ppm for 1-chloro-4,4-dimethyl-2-pentyne (CCl) .